Cas no 64269-19-8 (2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-)
64269-19-8 structure
Product Name:2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-
CAS No:64269-19-8
MF:C14H16O5
MW:264.273844718933
CID:1675409
PubChem ID:12384577
Update Time:2025-04-21
2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl-
- 5,7-dimethoxy-4-(methoxymethyl)-3-methylchromen-2-one
- DTXSID80495672
- 64269-19-8
- 5,7-Dimethoxy-4-(methoxymethyl)-3-methyl-2H-1-benzopyran-2-one
-
- Inchi: 1S/C14H16O5/c1-8-10(7-16-2)13-11(18-4)5-9(17-3)6-12(13)19-14(8)15/h5-6H,7H2,1-4H3
- InChI Key: PRZLQKGWVQEEBG-UHFFFAOYSA-N
- SMILES: O1C(C(C)=C(COC)C2C(=CC(=CC1=2)OC)OC)=O
Computed Properties
- Exact Mass: 264.09978
- Monoisotopic Mass: 264.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 53.99
2H-1-Benzopyran-2-one, 5,7-dimethoxy-4-(methoxymethyl)-3-methyl- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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